Cas no 1602904-21-1 (2-(2-methylpyridin-4-yl)oxyethan-1-amine)

2-(2-methylpyridin-4-yl)oxyethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methylpyridin-4-yl)oxyethan-1-amine
- AKOS040820746
- 1602904-21-1
- 2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine
- EN300-1857127
-
- Inchi: 1S/C8H12N2O/c1-7-6-8(2-4-10-7)11-5-3-9/h2,4,6H,3,5,9H2,1H3
- InChI Key: RJJOMCUIPBGXRS-UHFFFAOYSA-N
- SMILES: O(C1C=CN=C(C)C=1)CCN
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 48.1Ų
2-(2-methylpyridin-4-yl)oxyethan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1857127-1.0g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 1g |
$1214.0 | 2023-06-01 | ||
Enamine | EN300-1857127-5.0g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 5g |
$3520.0 | 2023-06-01 | ||
Enamine | EN300-1857127-0.5g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 0.5g |
$603.0 | 2023-09-18 | ||
Enamine | EN300-1857127-5g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 5g |
$1821.0 | 2023-09-18 | ||
Enamine | EN300-1857127-10g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 10g |
$2701.0 | 2023-09-18 | ||
Enamine | EN300-1857127-1g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 1g |
$628.0 | 2023-09-18 | ||
Enamine | EN300-1857127-10.0g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 10g |
$5221.0 | 2023-06-01 | ||
Enamine | EN300-1857127-0.1g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 0.1g |
$553.0 | 2023-09-18 | ||
Enamine | EN300-1857127-2.5g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 2.5g |
$1230.0 | 2023-09-18 | ||
Enamine | EN300-1857127-0.25g |
2-[(2-methylpyridin-4-yl)oxy]ethan-1-amine |
1602904-21-1 | 0.25g |
$579.0 | 2023-09-18 |
2-(2-methylpyridin-4-yl)oxyethan-1-amine Related Literature
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
Additional information on 2-(2-methylpyridin-4-yl)oxyethan-1-amine
Comprehensive Overview of 2-(2-methylpyridin-4-yl)oxyethan-1-amine (CAS No. 1602904-21-1)
2-(2-methylpyridin-4-yl)oxyethan-1-amine (CAS No. 1602904-21-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and ether-amine structure, is widely explored for its potential applications in drug discovery and material science. The growing interest in heterocyclic compounds and amine derivatives has positioned this molecule as a subject of extensive study, particularly in the context of bioactive molecule design and small-molecule therapeutics.
One of the key features of 2-(2-methylpyridin-4-yl)oxyethan-1-amine is its structural versatility. The presence of a pyridine ring and an ether-linked amine group allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role in kinase inhibitor development, a hot topic in oncology and autoimmune disease research. The compound's ability to interact with biological targets has also sparked investigations into its use in central nervous system (CNS) drug candidates, aligning with the rising demand for neurotherapeutics.
In recent years, the demand for high-purity chemical intermediates like 2-(2-methylpyridin-4-yl)oxyethan-1-amine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's CAS No. 1602904-21-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Additionally, its potential applications in crop protection chemicals have attracted attention from the agrochemical sector, where novel pesticide scaffolds are in high demand.
The synthesis of 2-(2-methylpyridin-4-yl)oxyethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These methods are often optimized for scalability and yield improvement, addressing the needs of industrial-scale production. The compound's stability under various conditions makes it suitable for further derivatization, a critical factor in structure-activity relationship (SAR) studies. Its logP and solubility profile are also frequently analyzed to assess its drug-likeness, a common practice in preclinical development.
From an environmental and regulatory perspective, 2-(2-methylpyridin-4-yl)oxyethan-1-amine is subject to standard safety assessments, including ecotoxicity studies and biodegradability testing. These evaluations are essential for its adoption in green chemistry initiatives, a trending topic in sustainable science. The compound's compatibility with catalytic processes further enhances its appeal, as industries increasingly prioritize atom-efficient synthesis.
In conclusion, 2-(2-methylpyridin-4-yl)oxyethan-1-amine (CAS No. 1602904-21-1) represents a promising building block in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the interdisciplinary nature of contemporary chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents and functional materials.
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